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Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B1148351 Get Quote

Essential Safety and Handling Guide for D-
Lactose Monohydrate
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling D-Lactose monohydrate. Adherence to these

procedures is crucial for maintaining a safe laboratory environment.

D-Lactose monohydrate is not classified as a hazardous substance.[1][2] However, good

industrial hygiene and safety practices should always be followed.[3] The primary risks

associated with handling this compound are mechanical irritation to the eyes and respiratory

tract from dust particles.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

D-Lactose monohydrate.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields (compliant with EN 166

or OSHA 29 CFR 1910.133).

[3][4][5]

To prevent eye irritation from

airborne dust particles.

Hand Protection
Protective gloves (e.g., Nitrile

rubber).[3]

To prevent skin contact,

although skin irritation is not a

primary concern.[6]

Body Protection
Laboratory coat, long-sleeved

clothing, or overalls.[1][3]

To minimize skin exposure to

the powder.

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.[3] If dust is

generated, use a

NIOSH/MSHA approved

respirator.[4][5][6]

To prevent respiratory tract

irritation from inhalation of dust

particles.[6] A particulate filter

respirator (e.g., P1) may be

necessary in situations with

inadequate ventilation or when

handling large quantities that

produce significant dust.[7][8]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle in a well-ventilated area.[4][9] Local exhaust ventilation may

be necessary where solids are handled as powders to prevent dust accumulation.[1]

Handling Practices: Minimize dust generation and accumulation.[5][9] Avoid contact with

eyes, skin, and clothing.[5][9] Wash hands thoroughly after handling.[5][7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][9][10]

Spill Management:

Minor Spills: Clean up spills immediately.[1] Use a shovel or vacuum to place the material

into a suitable container for disposal.[5][9][10] Avoid generating dust.[5][9]
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Major Spills: Evacuate the area and ensure adequate ventilation. Prevent the powder from

entering drains.[7]

Disposal:

Product Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.[1]

Contaminated PPE Disposal: Dispose of contaminated gloves and other protective

equipment in accordance with applicable laws and good laboratory practices.[8]

Below is a workflow diagram illustrating the safe handling and disposal of D-Lactose
monohydrate.
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Safe Handling and Disposal of D-Lactose Monohydrate

Preparation

Don Personal Protective Equipment (PPE)
- Safety Glasses

- Gloves
- Lab Coat

Handling D-Lactose Monohydrate
- Use in well-ventilated area
- Minimize dust generation

Post-Handling

Doff PPE Waste Disposal

Wash Hands Thoroughly
Dispose of contaminated PPE

and excess chemical in
accordance with regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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